1-(Benzylsulfinyl)-4-methylbenzene

• CAS: 10381-70-1

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-(Benzylsulfinyl)-4-methylbenzene

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure.[1][2] This guide offers a comprehensive examination of the ¹H and ¹³C NMR spectra of 1-(Benzylsulfinyl)-4-methylbenzene, a chiral sulfoxide with distinct structural motifs. We will delve into the principles of spectral acquisition, detailed analysis of chemical shifts and coupling patterns, and the subtle stereochemical effects that manifest in the NMR data. This document is intended for researchers and professionals in chemistry and drug development who utilize NMR for structural elucidation and molecular characterization.[3]

Introduction: The Structural Significance of 1-(Benzylsulfinyl)-4-methylbenzene

1-(Benzylsulfinyl)-4-methylbenzene, also known as benzyl p-tolyl sulfoxide, is a fascinating molecule for NMR analysis. Its structure comprises a p-substituted aromatic ring (p-tolyl group), a benzyl group, and a sulfoxide linkage. The sulfur atom in the sulfoxide group is a stereocenter, rendering the molecule chiral. This chirality has profound implications for the NMR spectrum, particularly concerning the protons of the bridging methylene (CH₂) group. Understanding these spectral features is crucial for confirming the molecule's identity and purity.[1][3]

NMR spectroscopy works by probing the magnetic properties of atomic nuclei, such as ¹H and ¹³C, when placed in a strong magnetic field.[4][5] The resulting spectrum provides a detailed map of the chemical environment of each atom, revealing information about connectivity, neighboring atoms, and even three-dimensional arrangement.[2]

Experimental Protocol: Acquiring High-Fidelity NMR Data

The quality of NMR data is fundamentally dependent on the experimental setup. The following protocol outlines the standard procedure for acquiring high-resolution ¹H and ¹³C NMR spectra for a compound like 1-(Benzylsulfinyl)-4-methylbenzene.

Sample Preparation

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent solvent choice for this analysis. It readily dissolves a wide range of organic compounds, including sulfoxides, and its residual proton signal (around 2.50 ppm) and carbon signals (around 39.52 ppm) do not typically interfere with the signals of interest.[6][7]

• Concentration: Approximately 5-10 mg of 1-(Benzylsulfinyl)-4-methylbenzene is dissolved in 0.6-0.7 mL of DMSO-d₆. The solution is transferred to a standard 5 mm NMR tube.

• Internal Standard (Optional): While modern spectrometers can reference the residual solvent peak, tetramethylsilane (TMS) can be added as an internal standard (0 ppm) for precise chemical shift calibration.[8] If used, a minimal amount (e.g., <1% v/v) is added.

Spectrometer Parameters

The data presented and analyzed in this guide are based on typical parameters for a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • Frequency: 400 MHz

  • Pulse Program: Standard single-pulse (zg30)

  • Acquisition Time: ~4 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 16-32 (signal-to-noise dependent)

  • Spectral Width: -2 to 12 ppm

• ¹³C NMR Acquisition:

  • Frequency: 100 MHz

  • Pulse Program: Proton-decoupled (zgpg30)

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C)

  • Spectral Width: -10 to 220 ppm

Data Processing Workflow

The raw data, or Free Induction Decay (FID), is converted into a readable spectrum through a series of computational steps.

Caption: Workflow for processing raw NMR data.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides a wealth of information based on chemical shift, signal integration, and spin-spin coupling (multiplicity). The expected spectral data for 1-(Benzylsulfinyl)-4-methylbenzene is summarized below.

Molecular Structure and Proton Assignments

Caption: Structure of 1-(Benzylsulfinyl)-4-methylbenzene.

Tabulated ¹H NMR Data

Assigned Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-2', H-6' (Tolyl)	~ 7.55	Doublet (d)	2H	~ 8.0
H-3', H-5' (Tolyl)	~ 7.35	Doublet (d)	2H	~ 8.0
H-2'', H-3'', H-4'', H-5'', H-6'' (Benzyl Phenyl)	~ 7.30 - 7.20	Multiplet (m)	5H	-
H-α, H-α' (Benzyl CH₂)	~ 4.15, ~ 4.05	AB quartet (2 x d)	2H	~ 12.5
CH₃ (Tolyl)	~ 2.38	Singlet (s)	3H	-

Note: These are representative chemical shifts based on data from analogous sulfoxide compounds in DMSO-d₆. Actual values may vary slightly.[9]

Interpretation of the ¹H Spectrum

• Aromatic Region (7.0 - 8.0 ppm):

  • The p-tolyl group presents a classic AA'BB' system, which simplifies to two distinct doublets. The protons ortho to the electron-withdrawing sulfoxide group (H-2', H-6') are deshielded and appear further downfield (~7.55 ppm) compared to the protons ortho to the electron-donating methyl group (H-3', H-5', ~7.35 ppm).[10]

  • The five protons of the benzyl's phenyl ring are chemically similar and overlap, creating a complex multiplet around 7.20-7.30 ppm.[11]

• Aliphatic Region (2.0 - 4.5 ppm):

  • The Methylene Protons (H-α, H-α'): This is the most diagnostic signal in the spectrum. The sulfur atom in the sulfoxide is a chiral center. Consequently, the two adjacent benzylic protons are in chemically non-equivalent environments; they are diastereotopic.[12] Instead of a simple singlet, they give rise to an "AB quartet," which appears as two distinct doublets (a doublet of doublets if further coupling existed). The large separation and geminal coupling constant (J ≈ 12.5 Hz) are characteristic of such systems.

  • The Methyl Protons: The methyl group on the tolyl ring is a singlet at ~2.38 ppm, a typical value for a methyl group attached to an aromatic ring.[13]

Analysis of the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum shows a single peak for each unique carbon atom, providing a carbon "fingerprint" of the molecule.

Tabulated ¹³C NMR Data

Assigned Carbons	Chemical Shift (δ, ppm)
C-1' (Tolyl, C-S)	~ 144.5
C-4' (Tolyl, C-CH₃)	~ 141.5
C-1'' (Benzyl, C-CH₂)	~ 131.0
C-2'', C-6'' (Benzyl Phenyl)	~ 130.5
C-3', C-5' (Tolyl)	~ 130.1
C-4'' (Benzyl Phenyl)	~ 128.8
C-3'', C-5'' (Benzyl Phenyl)	~ 128.2
C-2', C-6' (Tolyl)	~ 124.5
C-α (Benzyl CH₂)	~ 62.5
CH₃ (Tolyl)	~ 21.1

Note: These are representative chemical shifts based on data from analogous sulfoxide compounds in DMSO-d₆.[9][14]

Interpretation of the ¹³C Spectrum

• Aromatic Region (120 - 145 ppm):

  • The spectrum shows eight distinct signals for the twelve aromatic carbons.

  • The quaternary carbons (those without attached protons) are typically weaker in intensity. The ipso-carbons directly attached to the sulfoxide (C-1') and the methylene group (C-1'') are found at ~144.5 ppm and ~131.0 ppm, respectively. The carbon bearing the methyl group (C-4') is also a distinct quaternary signal.[15][16]

  • The remaining signals correspond to the protonated aromatic carbons, with their specific shifts influenced by the electronic effects of the sulfoxide and methyl substituents. The oxidation of a sulfide to a sulfoxide generally causes a downfield shift for the α- and β-carbons.[17]

• Aliphatic Region (20 - 65 ppm):

  • The benzylic methylene carbon (C-α) appears significantly downfield (~62.5 ppm) due to the deshielding effect of the adjacent electronegative sulfoxide group and the phenyl ring.

  • The tolyl methyl carbon gives a characteristic signal at the upfield end of the spectrum (~21.1 ppm).[9]

Conclusion

The ¹H and ¹³C NMR spectra provide unambiguous confirmation for the structure of 1-(Benzylsulfinyl)-4-methylbenzene. Key diagnostic features include the AA'BB' pattern of the p-tolyl ring, the complex multiplet of the benzyl phenyl group, and most importantly, the diastereotopic nature of the benzylic methylene protons, which manifest as an AB quartet in the ¹H NMR spectrum. The ¹³C spectrum complements this analysis by providing a complete count of the unique carbon environments. This guide demonstrates how a detailed, multi-nuclear NMR analysis, grounded in established principles, serves as a powerful tool for rigorous molecular characterization.

References

• Vedantu. (n.d.). NMR Spectroscopy: Principles, Types & Applications Explained. Retrieved from [Link]

• Perez Rial, L. (2023). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Journal of Analytical & Pharmaceutical Research. Retrieved from [Link]

• MUI. (2024). NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems. Retrieved from [Link]

• Chauhan, M. S., & Still, I. W. J. (1975). ¹³C Nuclear Magnetic Resonance Spectra of Organic Sulfur Compounds: Cyclic Sulfides, Sulfoxides, Sulfones, and Thiones. Canadian Journal of Chemistry. Retrieved from [Link]

• Aryal, S. (2022). NMR Spectroscopy- Definition, Principle, Steps, Parts, Uses. Microbe Notes. Retrieved from [Link]

• Yadav, P. (2014). Basic Concepts, Principles and Applications of NMR Spectroscopy. International Journal of Innovative Research in Science, Engineering and Technology. Retrieved from [Link]

• Tóth, G., et al. (2010). Observed and calculated 1H and 13C chemical shifts induced by the in situ oxidation of model sulfides to sulfoxides and sulfones. Magnetic Resonance in Chemistry. Retrieved from [Link]

• Lavoie, S., et al. (2012). ¹³C NMR chemical shifts for derivatives 5-8 in dimethyl sulfoxide-d₆. ResearchGate. Retrieved from [Link]

• NMRS.io. (n.d.). ¹³C | dimethyl sulfoxide-d6 | NMR Chemical Shifts. Retrieved from [Link]

• Reich, H. J. (2020). NMR Spectroscopy :: ¹H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Supporting Information. (n.d.). Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzen. Retrieved from [Link]

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• NotEvans. (2018). ¹H splitting pattern of benzyl CH₂ protons. Chemistry Stack Exchange. Retrieved from [Link]

• Abraham, R. J., et al. (2008). ¹H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. Magnetic Resonance in Chemistry. Retrieved from [Link]

• Chem 203. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

• Emery Pharma. (n.d.). NMR Solvent Chart. Retrieved from [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. Retrieved from [Link]

• Reich, H. J. (2021). NMR Spectroscopy :: ¹³C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

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Thermal Stability and Decomposition Mechanics of 1-(Benzylsulfinyl)-4-methylbenzene: A Comprehensive Technical Guide

Executive Summary

In the realm of asymmetric synthesis and drug development, chiral sulfoxides serve as indispensable auxiliaries and stereocontrol elements. Among these, 1-(Benzylsulfinyl)-4-methylbenzene (commonly known as benzyl p-tolyl sulfoxide) occupies a unique position. While most diaryl and dialkyl sulfoxides exhibit robust thermal stability up to 200 °C, benzyl p-tolyl sulfoxide demonstrates an unusually low activation barrier for thermal degradation and racemization (Miller et al., 1968)[1].

As a Senior Application Scientist, I frequently observe process failures stemming from a fundamental misunderstanding of this compound's thermal limits. This whitepaper deconstructs the causality behind its thermal instability, outlines the precise mechanisms of its decomposition, and provides self-validating experimental protocols to accurately profile its thermal boundaries.

Physicochemical Profile & Thermal Baseline

Before investigating the kinetics of decomposition, we must establish the baseline thermal properties of the compound. Notably, the melting point of benzyl p-tolyl sulfoxide is highly dependent on its enantiomeric purity, acting as a conglomerate system where the racemic mixture forms a distinct, higher-melting crystalline lattice compared to the enantiopure form (Itoh et al., 1983)[2].

Table 1: Key Thermal and Kinetic Parameters

Property	Value	Method / Condition
Melting Point (Racemic)	130.0 – 141.0 °C	Capillary / DSC peak[2][3]
Melting Point (Enantiopure)	106.5 – 107.0 °C	Capillary / DSC peak[2]
Racemization Onset	135 °C – 165 °C	Polarimetry / Chiral HPLC[4]
Activation Energy ( Ea​ )	137.0 kJ/mol	Isothermal Kinetics[5]
Primary Degradation Mechanism	Homolytic α -cleavage	Radical trapping / NMR[1]

Mechanistic Divergence: The Causality of Homolytic Cleavage

To understand how to handle this compound, we must first understand why it degrades. Most sulfoxides bearing a β -hydrogen undergo a concerted, macroscopic Ei​ (syn-elimination) reaction at elevated temperatures, yielding an olefin and a sulfenic acid.

Benzyl p-tolyl sulfoxide lacks a suitable β -hydrogen for standard Ei​ elimination. Furthermore, the benzylic carbon-sulfur bond is unusually weak due to the high resonance stabilization of the resulting benzyl radical. Consequently, when heated above 135 °C, the molecule undergoes homolytic α -cleavage rather than pyramidal inversion or syn-elimination (Miller et al., 1968)[1]. This cleavage occurs approximately 1,000 times faster than the thermal racemization of comparable diaryl sulfoxides[1].

The Causality Loop:

• Cleavage: Thermal energy overcomes the weakened C-S bond, generating a solvent-caged radical pair (a benzyl radical and a p-toluenesulfinyl radical).

• Recombination (Racemization): If the radicals recombine at the sulfur atom, the original sulfoxide is regenerated. However, stereochemical information is lost, leading to rapid racemization of enantiopure samples[5].

• Rearrangement (Decomposition): If the radicals recombine at the oxygen atom, they form benzyl p-toluenesulfenate. This sulfenate is thermally unstable and acts as a gateway to irreversible decomposition, eventually yielding volatile byproducts and polymeric residues[1].

Mechanistic pathway of thermal decomposition and racemization.

Experimental Workflows: A Self-Validating Approach

Because racemization and sulfenate rearrangement occur prior to macroscopic mass loss, relying solely on Thermogravimetric Analysis (TGA) will yield a false sense of security regarding the compound's stability. A multi-modal, self-validating approach is mandatory.

Protocol 1: Thermogravimetric and Calorimetric Profiling (TGA/DSC)

Rationale: TGA measures mass loss (volatilization), while DSC measures heat flow (endothermic melting, exothermic decomposition). Coupling them allows us to map the physical state of the compound against its degradation profile.

• Step 1: Preparation. Desiccate 5-10 mg of enantiopure benzyl p-tolyl sulfoxide under vacuum for 12 hours to remove trace moisture, which can artificially lower the decomposition onset via hydrolysis.

• Step 2: Baseline Validation. Validation Checkpoint: Run an empty alumina crucible blank from 25 °C to 300 °C. The system is validated only if the mass drift is <0.01%.

• Step 3: Execution. Load the sample and heat at a ramp rate of 5 °C/min from 25 °C to 300 °C.

• Step 4: Atmosphere Control. Causality: Conduct the run strictly under high-purity Nitrogen ( N2​ ) flow (50 mL/min). Oxygen will induce premature oxidative degradation, masking the intrinsic homolytic cleavage temperature.

• Step 5: Data Extraction. Identify the endothermic melting peak (~107 °C for enantiopure) and the exothermic decomposition onset (typically >150 °C for mass loss, though internal rearrangement begins earlier).

Protocol 2: Isothermal Kinetic Tracking of Racemization

Rationale: To capture the "invisible" degradation (homolytic cleavage leading to racemization without mass loss), we must age the compound isothermally and analyze it via chiral High-Performance Liquid Chromatography (HPLC).

• Step 1: Isothermal Aging. Seal 50 mg aliquots of enantiopure sulfoxide in inert glass ampoules under argon. Submerge in oil baths pre-heated to 130 °C, 140 °C, and 150 °C.

• Step 2: Kinetic Sampling. Extract one ampoule from each temperature bath at 10-minute intervals and immediately quench in an ice-water bath to halt radical activity.

• Step 3: Chiral HPLC Validation. Validation Checkpoint: Inject a known racemic standard of benzyl p-tolyl sulfoxide. The system is validated only if the enantiomeric peaks integrate to a precise 50:50 ratio, confirming the chiral stationary phase is unbiased.

• Step 4: ee% Quantification. Dissolve the quenched samples in mobile phase (e.g., Hexane/Isopropanol) and inject. Track the decay of enantiomeric excess (ee%) over time.

• Step 5: Kinetic Modeling. Plot ln(ee0​/eet​) versus time to extract the rate constants ( k ) at each temperature. Apply the Arrhenius equation to calculate the activation energy ( Ea​ ), which should validate near 137.0 kJ/mol (RSC Books, 2007)[5].

Experimental workflow for self-validating thermal stability profiling.

Implications for Drug Development & Synthesis

For process chemists and drug development professionals, the thermal behavior of 1-(Benzylsulfinyl)-4-methylbenzene dictates strict operational boundaries:

• Reaction Design: High-temperature transformations (such as Pummerer rearrangements) involving this specific sulfoxide must be carefully optimized. Prolonged exposure to temperatures exceeding 120 °C will result in significant erosion of enantiomeric purity before the desired macroscopic reaction completes.

• Storage & Formulation: While configurationally stable at ambient temperature[5], bulk storage should avoid environments prone to severe thermal excursions.

• Analytical Quality Control: Routine QA/QC must incorporate chiral chromatography. Standard achiral purity assays (like UV-Vis or achiral LC) will fail to detect the initial stages of thermal degradation (racemization) caused by homolytic cleavage.

References

• Miller, E. G., Rayner, D. R., Thomas, H. T., & Mislow, K. (1968). Thermal racemization of benzyl p-tolyl sulfoxide and thermal rearrangement of benzyl p-toluenesulfenate. Journal of the American Chemical Society. URL:[Link]

• RSC Publishing. (2007). Racemization, Enantiomerization and Diastereomerization. Dynamic Stereochemistry of Chiral Compounds: Principles and Applications. URL:[Link]

• Yoshimura, T., et al. (1989). Kinetic Investigation of the Thermal Decomposition of Substituted 1-Arylethyl Aryl Sulfoxides. Bulletin of the Chemical Society of Japan. URL:[Link]

• Itoh, O., Numata, T., Yoshimura, T., & Oae, S. (1983). Predominant Intramolecular Pummerer Reactions of Substituted Benzyl p-Tolyl Sulfoxides with Acetic Anhydride. Bulletin of the Chemical Society of Japan. URL:[Link]

• OICC Press. (2024). New nanoparticles of NiFe2O4@SiO2 based tungstate interphase: a highly efficient and selective catalyst for the oxidation of sulfides to sulfoxides. OICC Press Journals. URL: [Link]

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Protocols & Analytical Methods

Application Note: Catalytic Synthesis and Isolation of 1-(Benzylsulfinyl)-4-methylbenzene

Target Audience: Researchers, scientists, and drug development professionals. Compound: 1-(Benzylsulfinyl)-4-methylbenzene (also known as Benzyl p-tolyl sulfoxide) CAS Number: 10381-70-1

Introduction and Mechanistic Rationale

Enantiopure sulfoxides are highly valued in organic synthesis as chiral auxiliaries and building blocks for pharmaceutical development[1]. 1-(Benzylsulfinyl)-4-methylbenzene serves as a critical model substrate for studying asymmetric sulfoxidation and Pummerer-type rearrangements[2].

Historically, racemic mixtures of this compound were synthesized via the simple oxidation of the corresponding sulfide using hydrogen peroxide ( H2​O2​ ) in acetic acid[2]. However, modern drug development requires high enantiomeric excess ( ee ). The methodology detailed in this protocol utilizes a copper-catalyzed asymmetric oxidation utilizing aqueous H2​O2​ as a "green" primary oxidant[3].

Causality in Experimental Design: A known limitation in copper-catalyzed sulfoxidation is product inhibition; the newly formed sulfoxide strongly coordinates to the copper catalyst, effectively poisoning it and lowering overall yields[4]. To circumvent this, N-methylmorpholine N-oxide (NMO) is introduced as an additive. NMO competitively coordinates to the copper center, displacing the product and turning over the catalyst, which dramatically improves the yield[4]. Furthermore, this specific sulfoxide exhibits a rare solid-state property: it undergoes spontaneous resolution to form enantiopure crystals of a conglomerate, a phenomenon observed in only 5–10% of crystalline racemates[5].

Reaction Workflow Visualization

Synthesis workflow of 1-(Benzylsulfinyl)-4-methylbenzene via Cu-catalyzed oxidation.

Experimental Protocol: Asymmetric Synthesis

This self-validating protocol outlines the synthesis of (R)-(+)-Benzyl p-tolyl sulfoxide.

Materials & Safety

• Hazards: 1-(Benzylsulfinyl)-4-methylbenzene is classified under GHS as Acute Tox. 4 (oral, dermal, inhalation)[6]. Handle all reagents in a certified fume hood using standard PPE.

• Reagents: Benzyl p-tolyl sulfide, Copper(II) catalyst, Chiral ligand, NMO (2.5 mol %), 30% aqueous H2​O2​ , Dichloromethane (DCM).

Step-by-Step Procedure

• Catalyst Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar, dissolve the Copper(II) salt (e.g., Cu(OTf)2) and the selected chiral ligand in anhydrous DCM under an inert argon atmosphere. Stir at room temperature for 1 hour to ensure complete complexation.

• Substrate and Additive Introduction: Add benzyl p-tolyl sulfide (1.0 equiv) and NMO (0.025 equiv) to the catalyst solution[4].

  • Scientific Insight: The addition of 2.5 mol % NMO is critical here to prevent the resulting sulfoxide from sequestering the active copper species[4].

• Temperature Equilibration: Cool the reaction mixture to 0 °C using an ice-water bath.

• Controlled Oxidation: Slowly add 30% aqueous H2​O2​ (1.2 equiv) dropwise over 30 minutes[3].

  • Scientific Insight: Dropwise addition controls the exothermic nature of the oxidation and minimizes the over-oxidation of the sulfoxide to the corresponding sulfone by keeping the localized concentration of the oxidant low.

• Reaction Monitoring (Self-Validation): Allow the reaction to stir at 0 °C. Monitor the disappearance of the starting sulfide via TLC (Hexanes:Ethyl Acetate, 8:2). The reaction typically reaches completion within 12–24 hours.

• Quenching and Extraction: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) to destroy any unreacted peroxides. Extract the aqueous layer three times with DCM. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate ( MgSO4​ ), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel.

  • Validation Metric: The crude product typically contains a mixture of sulfide, sulfoxide, and sulfone in a ratio of approximately 2:97:1[3]. Elute with a gradient of Hexanes/Ethyl Acetate to afford the pure sulfoxide as a white solid[3].

Quantitative Data Summary

The following table summarizes the optimization parameters demonstrating the mechanistic necessity of the NMO additive in mitigating product inhibition during the copper-catalyzed synthesis of aryl benzyl sulfoxides[4].

Reaction Condition	Additive	Catalyst Turnover	Sulfoxide Yield (%)	Enantiomeric Excess ( ee %)	Over-oxidation (Sulfone)
Standard Cu-Catalysis	None	Low (Inhibited)	20 – 30%	Up to 81%	< 2%
Optimized Cu-Catalysis	NMO (2.5 mol %)	High (Active)	Up to 91%	Up to 81%	~ 1%
Racemic Baseline	Acetic Acid	N/A	High	0% (Racemic)	Moderate

Data synthesized from comparative yields in copper-catalyzed asymmetric sulfide oxidation methodologies[3],[2],[4].

References

• Copper-Catalyzed Asymmetric Oxidation of Sulfides. The Journal of Organic Chemistry. [Link]

• Predominant Intramolecular Pummerer Reactions of Substituted Benzyl p-Tolyl Sulfoxides with Acetic Anhydride. Bulletin of the Chemical Society of Japan. [Link]

• Localized Partitioning of Enantiomers in Solid Samples of Sulfoxides: Importance of Sampling Method in Determination of Enantiopurity. The Journal of Organic Chemistry. [Link]

• 1-(BENZYLSULFINYL)-4-METHYLBENZENE — Chemical Substance Information. NextSDS. [Link]

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Technical Notes & Optimization

Preventing racemization of chiral 1-(Benzylsulfinyl)-4-methylbenzene during long-term storage

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with chiral 1-(Benzylsulfinyl)-4-methylbenzene. This resource provides in-depth troubleshooting advice and frequently asked questions to ensure the long-term enantiomeric stability of this valuable synthetic intermediate. Our goal is to equip you with the scientific understanding and practical protocols necessary to prevent racemization during storage and handling.

Introduction: The Challenge of Maintaining Chirality

Chiral sulfoxides, such as 1-(Benzylsulfinyl)-4-methylbenzene, are of significant interest in asymmetric synthesis and medicinal chemistry. The stereogenic center at the sulfur atom is crucial for their intended chemical and biological activity. While thermally robust, the chiral integrity of these molecules can be compromised under various conditions, leading to racemization and loss of enantiomeric purity. This guide will address the primary causes of racemization and provide actionable strategies for its prevention.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for 1-(Benzylsulfinyl)-4-methylbenzene?

A1: The primary mechanism of racemization for non-allylic aryl sulfoxides like 1-(Benzylsulfinyl)-4-methylbenzene is pyramidal inversion at the sulfur atom. However, the energy barrier for this inversion is quite high, typically requiring temperatures over 200 °C for thermal racemization to occur at a significant rate.[1] Therefore, under standard storage conditions, thermal racemization is generally not the most immediate concern.

More pressing concerns for long-term storage are photochemical and chemically-catalyzed racemization pathways. Exposure to light, particularly UV radiation, can lead to the formation of a sulfoxide radical cation. This intermediate species has a significantly lower barrier to inversion, facilitating rapid racemization even at ambient temperatures.[2] Additionally, the presence of acid or base contaminants can also catalyze racemization.

Q2: My recently purchased batch of chiral 1-(Benzylsulfinyl)-4-methylbenzene shows a decreased enantiomeric excess (ee). What could be the cause?

A2: A decrease in enantiomeric excess upon receipt of a new batch could be due to several factors during transit or initial handling:

• Temperature Excursions: While stable at ambient temperature, prolonged exposure to high temperatures during shipping could contribute to a minor loss of enantiomeric purity.

• Exposure to Light: If the packaging was not completely opaque, exposure to sunlight or other sources of UV radiation during transit could initiate photochemical racemization.

• Contamination: The presence of acidic or basic impurities in the packaging material or from accidental introduction during initial handling could catalyze racemization.

We recommend immediately testing the enantiomeric excess of any new batch upon receipt and comparing it to the certificate of analysis. If a significant discrepancy is found, contact your supplier immediately.

Q3: Can I store 1-(Benzylsulfinyl)-4-methylbenzene in solution?

A3: For long-term storage, it is highly recommended to store 1-(Benzylsulfinyl)-4-methylbenzene as a solid. Storing in solution increases the mobility of the molecules and any potential catalysts, which can accelerate racemization. If you must store it in solution for a short period, the choice of solvent is critical. Apolar solvents may be less desirable than polar aprotic solvents. However, any solution should be thoroughly degassed and stored under an inert atmosphere (e.g., argon or nitrogen) to prevent autoxidation.

Q4: What are the ideal long-term storage conditions for solid 1-(Benzylsulfinyl)-4-methylbenzene?

A4: To maximize the shelf-life and maintain the enantiomeric purity of solid 1-(Benzylsulfinyl)-4-methylbenzene, we recommend the following storage conditions, summarized in the table below.

Parameter	Recommended Condition	Rationale
Temperature	-20°C to 4°C	Reduces the rate of any potential degradation pathways.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the sulfoxide to the corresponding sulfone.
Light	Complete darkness (Amber vial in a dark cabinet)	Prevents photochemical racemization.[2]
Container	Borosilicate glass (Type I) or Amber glass vial with a PTFE-lined cap	Inert material to prevent leaching of contaminants. The PTFE liner provides a good seal and is non-reactive.
Moisture	Dry environment (dessicator if necessary)	Minimizes the risk of hydrolysis, although sulfoxides are generally stable to water.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to the stability of chiral 1-(Benzylsulfinyl)-4-methylbenzene.

Problem 1: Gradual loss of enantiomeric excess over time in storage.

Caption: Troubleshooting workflow for racemization during storage.

Detailed Steps:

• Verify Storage Conditions:

  • Light: Is the compound stored in an amber vial and in a dark location? If not, transfer to appropriate light-blocking containers immediately.

  • Temperature: Is the storage temperature consistently maintained? Avoid storing in locations with significant temperature fluctuations, such as frost-free freezers that undergo heating cycles.

  • Atmosphere: Was the container flushed with an inert gas before sealing? If not, consider re-packaging under argon or nitrogen.

• Investigate Potential Contamination:

  • Acid/Base Contamination: Traces of acid or base can significantly lower the activation energy for pyramidal inversion. This can be a concern if the compound was synthesized or purified using acidic or basic reagents and not thoroughly neutralized and purified.

  • Cross-Contamination: Ensure that spatulas and other handling equipment are scrupulously clean to avoid introducing contaminants from other reagents.

• Analytical Investigation:

  • Re-analyze Enantiomeric Excess: Use a validated chiral HPLC method to confirm the extent of racemization.

  • Purity Analysis: Run a standard HPLC or LC-MS analysis to check for the presence of new impurities that might indicate chemical degradation. The presence of the corresponding sulfone, benzyl p-tolyl sulfone, would suggest oxidation has occurred.

Problem 2: Inconsistent results in experiments using the chiral sulfoxide.

If you observe poor diastereoselectivity or inconsistent yields in reactions where 1-(Benzylsulfinyl)-4-methylbenzene is used as a chiral auxiliary, it is crucial to first verify the enantiomeric purity of your starting material.

Experimental Protocol: Verifying Enantiomeric Purity by Chiral HPLC

This protocol provides a general starting point for the analysis of 1-(Benzylsulfinyl)-4-methylbenzene. Method optimization may be required.

• Column Selection: A polysaccharide-based chiral stationary phase (CSP) such as one based on amylose or cellulose derivatives is often effective for the separation of sulfoxide enantiomers.

• Mobile Phase: A typical mobile phase would be a mixture of a non-polar solvent like hexane or heptane and an alcohol modifier such as isopropanol or ethanol. A common starting point is a 90:10 or 80:20 mixture of hexane:isopropanol.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the sulfoxide and dissolve it in 1 mL of the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm

• Data Analysis:

  • Inject a sample of the racemic mixture to determine the retention times of both enantiomers.

  • Inject your sample and integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Determining the Enantiomeric Excess of Chiral 1-(Benzylsulfinyl)-4-methylbenzene

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric purity is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. Chiral sulfoxides, such as 1-(Benzylsulfinyl)-4-methylbenzene (also known as benzyl p-tolyl sulfoxide), are pivotal chiral auxiliaries and intermediates. Their stereochemical integrity dictates the outcome of subsequent synthetic transformations and the pharmacological profile of final active pharmaceutical ingredients (APIs).

This guide provides an in-depth comparison of the principal analytical techniques for quantifying the enantiomeric excess (ee) of 1-(Benzylsulfinyl)-4-methylbenzene. Moving beyond a simple recitation of methods, we will explore the causality behind procedural choices, offering field-proven insights to navigate the nuances of each technique and ensure the generation of robust, reliable, and defensible data.

The Analytical Imperative: Why Accurate ee Determination Matters

Enantiomers of a chiral compound share identical physical properties in an achiral environment, but their interaction with other chiral entities—be it a catalyst, a biological receptor, or a chiral stationary phase—can differ dramatically. For a molecule like benzyl p-tolyl sulfoxide, where the sulfur atom is the stereocenter, one enantiomer might drive a reaction to the desired product with high stereoselectivity, while the other could be inert or, worse, lead to unwanted side products. Therefore, an accurate ee value is a critical quality attribute.

This guide will focus on the three most powerful and accessible methods in the modern analytical laboratory:

• Chiral High-Performance Liquid Chromatography (HPLC): The gold standard for direct enantiomeric separation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A versatile method employing chiral auxiliaries for differentiation.

• Optical Polarimetry: The classical method, useful under specific, well-defined conditions.

We will dissect each method, providing not just the "how" but the critical "why," enabling you to select and optimize the ideal approach for your specific research needs.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the unequivocal powerhouse for ee determination due to its high resolution, sensitivity, and directness of measurement. The technique physically separates the two enantiomers in time, allowing for their individual quantification.

The Principle of Chiral Recognition in HPLC

The core of this technique lies in the Chiral Stationary Phase (CSP). For sulfoxides, polysaccharide-based CSPs are exceptionally effective. These phases, typically derivatives of cellulose or amylose coated or immobilized on a silica support, form transient, diastereomeric complexes with the enantiomers of the analyte.

The causality behind the separation is rooted in differential interaction energies. The chiral pockets and grooves of the polysaccharide polymer create a complex chiral environment. One enantiomer of the sulfoxide will have a more favorable steric and electronic fit, leading to a slightly stronger or more prolonged interaction with the CSP. This differential affinity results in different retention times, enabling their separation and quantification. Interactions are typically a combination of hydrogen bonding (with the sulfinyl oxygen), π-π stacking (with the aromatic rings), and dipole-dipole interactions.

Experimental Protocol: Chiral HPLC Analysis

This protocol is a robust starting point for the analysis of 1-(Benzylsulfinyl)-4-methylbenzene.

1. Sample Preparation:

• Accurately prepare a stock solution of the analyte in a suitable solvent (e.g., isopropanol or mobile phase) to a concentration of approximately 1 mg/mL.

• Further dilute the stock solution with the mobile phase to a working concentration of ~0.1-0.2 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter to protect the column from particulates.

2. HPLC System and Conditions:

• Instrument: A standard HPLC system equipped with a UV detector.

• Chiral Column: A polysaccharide-based column is highly recommended. Excellent starting points include:

  • Daicel CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

  • Daicel CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

• Mobile Phase: Normal phase elution is typically most effective. A common starting point is a mixture of n-Hexane and Isopropanol (IPA) . The ratio is the most critical parameter to optimize.

• Detection: UV detection at 254 nm, where the aromatic rings provide strong absorbance.

3. Method Optimization (The Scientist's Insight):

• Mobile Phase Ratio: Begin with a scouting gradient or an isocratic mixture of 90:10 (Hexane:IPA). The goal is to achieve a resolution factor (Rs) greater than 1.5.

  • If retention times are too long, increase the percentage of IPA (the more polar "strong" solvent).

  • If the enantiomers co-elute, decrease the percentage of IPA to increase interaction with the stationary phase. Small changes (e.g., 95:5 or 85:15) can have a significant impact.

• Flow Rate: A flow rate of 0.5 to 1.0 mL/min is standard for analytical columns (e.g., 4.6 x 250 mm). Slower flow rates can sometimes improve resolution at the cost of longer analysis times.

• Temperature: Column temperature is a powerful but often overlooked parameter. Running at a lower temperature (e.g., 15-20°C) can enhance the energetic differences between the diastereomeric complexes, often improving resolution.

4. Data Analysis:

• The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers (A1 and A2):

  • % ee = [ |A1 - A2| / (A1 + A2) ] x 100

Visualization of the HPLC Workflow

Caption: Workflow for ee determination by Chiral HPLC.

Method 2: NMR Spectroscopy with Chiral Solvating Agents (CSAs)

NMR spectroscopy offers a distinct advantage: it is a solution-based method that does not require physical separation. Its utility for ee determination hinges on converting the enantiomeric relationship into a diastereomeric one in situ, making the enantiomers chemically non-equivalent and thus distinguishable in the NMR spectrum.

The Principle of Chiral Recognition in NMR

This is achieved by adding a chiral solvating agent (CSA) to the NMR tube containing the analyte. A CSA is an enantiomerically pure compound that forms rapid, reversible, non-covalent diastereomeric complexes with both enantiomers of the analyte.

The causality for spectral differentiation arises from the distinct three-dimensional structures of these diastereomeric complexes. The protons of the (R)-analyte and (S)-analyte will reside in slightly different magnetic environments due to their differing spatial proximity to the functional groups of the single-enantiomer CSA. This difference in the magnetic environment leads to a separation (ΔΔδ) of their respective signals in the ¹H NMR spectrum. For 1-(Benzylsulfinyl)-4-methylbenzene, the benzylic protons (the -CH₂- group) are often excellent diagnostic signals as they are adjacent to the stereocenter.

Effective CSAs for sulfoxides often rely on hydrogen bonding and π-π stacking interactions. Enantiopure 1,1'-bi-2-naphthol (BINOL) and its derivatives are well-documented CSAs for this purpose.[1][2]

Experimental Protocol: ¹H NMR with a Chiral Solvating Agent

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the 1-(Benzylsulfinyl)-4-methylbenzene sample into an NMR tube.

• Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (CDCl₃ or Benzene-d₆ are common choices).

• Acquire a standard ¹H NMR spectrum of the analyte alone to identify the chemical shifts of key protons (e.g., the benzylic CH₂ protons).

2. Addition of the Chiral Solvating Agent:

• Select an appropriate enantiopure CSA, for example, (R)-(-)-1,1'-Bi-2-naphthol ((R)-BINOL) .

• Add the CSA to the NMR tube in stoichiometric amounts. Start with 0.5 equivalents and acquire a spectrum. Increase to 1.0, 1.5, and 2.0 equivalents, acquiring a spectrum at each step.

• Causality: The optimal CSA:analyte ratio is a balance. Too little CSA results in insufficient complexation and poor signal separation. Too much can lead to signal broadening and is wasteful. A titration is performed to find the ratio that gives the maximum chemical shift difference (ΔΔδ) without significant line broadening.

3. Data Acquisition and Analysis:

• Acquire ¹H NMR spectra at each CSA concentration. Ensure a sufficient number of scans for a good signal-to-noise ratio, which is crucial for accurate integration.

• Identify a well-resolved proton signal that has split into two distinct signals (or sets of signals) corresponding to the two diastereomeric complexes. For this analyte, the singlet or doublet of doublets for the benzylic protons is the most likely candidate.

• Carefully integrate the two separated signals (I1 and I2). The enantiomeric excess is calculated from these integrals:

  • % ee = [ |I1 - I2| / (I1 + I2) ] x 100

Visualization of the CSA Mechanism

Caption: CSA forms diastereomeric complexes, causing signal splitting in NMR.

Method 3: Optical Polarimetry

Polarimetry is the oldest chiroptical technique. It measures the rotation of plane-polarized light as it passes through a solution of a chiral compound. While simple in principle, its utility for accurate ee determination is conditional.

The Principle of Optical Rotation

Enantiomers rotate plane-polarized light to an equal degree but in opposite directions. A dextrorotatory (+) enantiomer rotates light clockwise, while a levorotatory (-) enantiomer rotates it counter-clockwise.[3] The magnitude of this rotation is an intrinsic property of the compound, known as the specific rotation [α].

The enantiomeric excess of a mixture can be determined if the specific rotation of the enantiomerically pure substance is known. The formula is:

% ee = ( [α]observed / [α]max ) x 100

Where:

• [α]observed is the specific rotation of the sample mixture.

• [α]max is the maximum specific rotation of the pure enantiomer.

The Causality of Limitation: The critical dependency here is the [α]max value. This value must be obtained from a trusted source in the literature or by carefully measuring it on an independently verified, enantiopure sample of 1-(Benzylsulfinyl)-4-methylbenzene. Without a reliable [α]max, polarimetry can only provide qualitative evidence of enantiomeric enrichment, not an accurate quantitative ee. Furthermore, specific rotation can be highly sensitive to concentration, solvent, and temperature, requiring rigorous control of experimental conditions.[1]

Protocol: When to Use Polarimetry

Polarimetry is best employed as a rapid, screening tool or in quality control settings where a reliable reference standard is available.

• Prepare a solution of the analyte with a precisely known concentration (c, in g/mL) in a specified solvent (e.g., chloroform or ethanol).

• Use a polarimeter with a cell of a known path length (l, in decimeters).

• Measure the observed rotation (α).

• Calculate the specific rotation of your sample: [α]observed = α / (l x c) .

• Calculate the % ee using the known [α]max for the pure enantiomer under identical conditions.

Comparative Analysis and Critical Insights

Feature	Chiral HPLC	NMR with CSA	Optical Polarimetry
Principle	Physical separation on a chiral stationary phase	Formation of transient diastereomeric complexes	Measurement of rotation of plane-polarized light
Accuracy & Precision	Excellent; considered the gold standard	Very good, dependent on signal resolution and S/N	Moderate; highly dependent on purity and [α]max
Sample Throughput	Moderate (5-30 min per sample)	High (can be automated for many samples)	Very High (<1 min per sample)
Sample Requirement	Micrograms	Milligrams	Milligrams
Key Requirement	Suitable chiral column and mobile phase	Effective chiral solvating agent	Known specific rotation ([α]max) of pure enantiomer
Primary Output	Chromatogram with separated peaks	NMR spectrum with split signals	Single value (observed rotation)
Best For	Accurate, primary ee determination; method validation	Rapid screening; analysis of crude reaction mixtures	Quick purity checks against a known standard

A Critical Field Insight: The Self-Disproportionation of Enantiomers (SDE)

A significant and often overlooked pitfall in the analysis of chiral sulfoxides is the phenomenon of Self-Disproportionation of Enantiomers (SDE). This can occur when a non-racemic (scalemic) mixture is subjected to processes like chromatography (even on achiral media like silica gel) or sublimation. The enantiomers can form homo- and heterochiral aggregates with different physical properties, leading to fractions with varying enantiomeric excesses.

Trustworthiness & Self-Validation: To mitigate this, always determine the ee of the entire sample post-purification . If you run a silica gel column to purify your sulfoxide, do not take a small aliquot from the collected fractions for ee analysis. Instead, combine all fractions containing the product, evaporate the solvent completely, re-dissolve the entire residue in a known volume of solvent, and then take an aliquot from this homogenous stock solution for your HPLC or NMR analysis. This ensures the ee value you measure is truly representative of the bulk material.

Conclusion

For the definitive determination of the enantiomeric excess of 1-(Benzylsulfinyl)-4-methylbenzene, Chiral HPLC stands as the most robust and reliable method . It provides direct, unambiguous, and highly accurate quantification through physical separation. NMR spectroscopy using a chiral solvating agent is a powerful and often faster alternative, particularly valuable for screening multiple samples or analyzing crude mixtures where isolation is undesirable. Optical polarimetry , while fundamental, serves best as a rapid, secondary check, provided that the specific rotation of the enantiopure material is well-established.

As a Senior Application Scientist, my recommendation is to establish a validated Chiral HPLC method as your primary analytical tool. This method will provide the highest degree of confidence in your results, ensuring the scientific integrity of your research and the quality of your chiral products. Always remain vigilant to potential artifacts like SDE by employing sound sample handling practices.

References

• Gawronski, J., & Wascinska, N. (2020). Absolute configuration and predominant conformations of 1,1-dimethyl-2-phenylethyl phenyl sulfoxide. ResearchGate.

• Toda, F., & Tanaka, K. (2003). Enantioselective Inclusion of Methyl Phenyl Sulfoxides and Benzyl Methyl Sulfoxides by (R)-Phenylglycyl-(R)-phenylglycine and the Crystal Structures of the Inclusion Cavities. The Journal of Organic Chemistry, 68(19), 7406–7411.

• Steinbacher, A., et al. (2018). Precise and Rapid Detection of Optical Activity for Accumulative Femtosecond Spectroscopy. ResearchGate.

• Wenzel, T. J., & Wilcox, J. D. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. ACS Central Science, 2(5), 309–315.

• Sigma-Aldrich. Basics of chiral HPLC.

• Wenzel, T. J. (2025). Determination of Enantiomeric Excess via ³¹P-NMR. PubMed.

• Thai Pharmacopoeia. 4.8 DETERMINATION OF OPTICAL ROTATION AND SPECIFIC ROTATION.

• Ashenhurst, J. (2017). Optical Rotation, Optical Activity, and Specific Rotation. Master Organic Chemistry.

• LibreTexts. (2020). 3.6: Optical Activity. Chemistry LibreTexts.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. 4.8 DETERMINATION OF OPTICAL ROTATION AND SPECIFIC ROTATION - ตำรายาของประเทศไทย กรมวิทยาศาสตร์การแพทย์ [bdn-tp.dmsc.moph.go.th]

A Comparative Guide to the Spectroscopic Validation of 1-(Benzylsulfinyl)-4-methylbenzene and Its Derivatives

This guide provides an in-depth, technically-grounded comparison of the spectroscopic techniques essential for the structural validation and characterization of 1-(benzylsulfinyl)-4-methylbenzene, a chiral sulfoxide of significant interest in synthetic and medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple data reporting to explain the causal relationships behind experimental choices and data interpretation, ensuring a robust and self-validating analytical workflow.

Introduction: The Analytical Challenge of Chiral Sulfoxides

1-(Benzylsulfinyl)-4-methylbenzene is a prototypical aryl benzyl sulfoxide. Its structure presents several key features that require rigorous spectroscopic validation: the sulfinyl group (S=O), two distinct aromatic rings, and, most critically, a stereogenic sulfur atom.[1][2] This inherent chirality means the molecule exists as a pair of enantiomers, which often exhibit different biological activities, making their differentiation and the confirmation of enantiomeric purity paramount in drug development.[1]

The validation process, therefore, is not merely about confirming connectivity but also about elucidating the subtle electronic and stereochemical environment. This guide compares the utility of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) in providing a complete analytical picture, supported by chromatographic methods for enantiomeric resolution.

The Spectroscopic Validation Workflow

A multi-faceted approach is required for the unambiguous characterization of 1-(benzylsulfinyl)-4-methylbenzene and its derivatives. Each technique provides a unique piece of the structural puzzle, and their combined application forms a self-validating system.

Caption: Overall workflow for the synthesis and validation of 1-(benzylsulfinyl)-4-methylbenzene.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Keystone of Structural Elucidation

NMR spectroscopy is the most powerful tool for determining the precise atomic connectivity of 1-(benzylsulfinyl)-4-methylbenzene. Both ¹H and ¹³C NMR provide complementary information.

¹H NMR Spectroscopy: Probing the Proton Environment

The key diagnostic feature in the ¹H NMR spectrum of 1-(benzylsulfinyl)-4-methylbenzene is the signal for the benzylic methylene protons (Ar-CH₂ -S(O)-Ar). Due to the chiral center at the sulfur atom, these two protons are diastereotopic. This means they reside in chemically non-equivalent environments and will, therefore, appear as a pair of distinct signals, typically as a pair of doublets (an AB quartet), rather than a simple singlet. This observation is a definitive confirmation of the sulfoxide's structure and the presence of chirality at sulfur.

Expected Chemical Shifts (in CDCl₃):

• Aromatic Protons (Ar-H): 7.0-7.6 ppm. The protons on the p-tolyl ring and the benzyl ring will appear as complex multiplets.

• Benzylic Protons (CH₂): ~3.9-4.2 ppm. Expected to appear as an AB quartet, providing strong evidence for the chiral sulfoxide center.

• Methyl Protons (CH₃): ~2.3-2.4 ppm. A singlet integrating to three protons.

Caption: Key proton environments in 1-(benzylsulfinyl)-4-methylbenzene for NMR analysis.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR provides a count of the unique carbon atoms and information about their electronic environment.

Expected Chemical Shifts (in CDCl₃):

• Aromatic Carbons: 124-142 ppm. Multiple signals will be present for the non-equivalent aromatic carbons.

• Benzylic Carbon (CH₂): ~60-65 ppm. This signal is significantly deshielded by the adjacent sulfoxide group.

• Methyl Carbon (CH₃): ~21 ppm.

Comparison with a Sulfone Analogue

To highlight the diagnostic power of NMR, we can compare the expected data for our target sulfoxide with its oxidized analogue, 1-(benzylsulfonyl)-4-methylbenzene. The higher oxidation state of the sulfur in the sulfone significantly deshields adjacent nuclei.

Group	1-(Benzylsulfinyl)-4-methylbenzene (Sulfoxide)	1-(Benzylsulfonyl)-4-methylbenzene (Sulfone) [3]	Rationale for Difference
Benzylic CH₂ (¹H)	~3.9-4.2 ppm (AB Quartet)	~4.3 ppm (Singlet)	The sulfone lacks a stereocenter at sulfur, so the CH₂ protons are equivalent. The -SO₂- group is more electron-withdrawing, causing greater deshielding.
Benzylic CH₂ (¹³C)	~64 ppm	~63 ppm	The chemical shift difference in ¹³C NMR for the benzylic carbon is often less pronounced than in ¹H NMR but still observable.
Aromatic C-S (¹³C)	~141-145 ppm	~135 ppm	The carbon directly attached to the sulfur experiences a significant change in its electronic environment between the sulfoxide and sulfone states.

Part 2: Vibrational Spectroscopy - The S=O Stretch Signature

Infrared (IR) spectroscopy is an exceptionally rapid and effective method for confirming the presence of the sulfinyl functional group. The S=O bond gives rise to a strong, characteristic absorption band.

The frequency of this band is sensitive to the electronic environment. For most alkyl and aryl sulfoxides, the S=O stretch appears in the range of 1030-1070 cm⁻¹ .[4] This is a relatively uncongested region of the IR spectrum, making this peak a reliable diagnostic marker.

Comparison: Sulfoxide vs. Sulfone

The distinction between a sulfoxide and a sulfone is unambiguous using IR spectroscopy. Sulfones possess two S=O bonds, which manifest as two distinct stretching bands:

• Asymmetric S=O Stretch: ~1300-1350 cm⁻¹[5]

• Symmetric S=O Stretch: ~1120-1160 cm⁻¹[5]

The absence of these two bands and the presence of a single strong band around 1050 cm⁻¹ is definitive proof of the sulfoxide functional group.

Compound Class	Key IR Absorption(s) (S=O Stretch)	Appearance
Sulfoxide	~1030-1070 cm⁻¹	Strong, single band
Sulfone	~1300-1350 cm⁻¹ and ~1120-1160 cm⁻¹	Two strong bands

Part 3: Mass Spectrometry - Confirming Molecular Weight and Fragmentation

Mass spectrometry (MS) provides two crucial pieces of information: the molecular weight of the compound and structural clues based on its fragmentation pattern. For 1-(benzylsulfinyl)-4-methylbenzene (C₁₃H₁₂OS), the expected exact mass is 216.06 g/mol .

Expected Fragmentation Pattern (Electron Impact - EI)

Under EI conditions, the molecular ion ([M]⁺˙) will be observed, confirming the molecular weight. The fragmentation is typically driven by the cleavage of the weakest bonds and the formation of stable fragments. Key expected fragmentation pathways include:

• Loss of the Benzyl Radical: Cleavage of the C-S bond to lose a benzyl radical (•CH₂Ph, 91 Da), resulting in a fragment at m/z 125.

• Formation of the Tropylium Cation: The benzyl fragment itself (m/z 91) is often a prominent peak in the spectrum due to the stability of the tropylium cation it rearranges to.

• McLafferty-type Rearrangement: Rearrangement involving the sulfinyl oxygen can lead to the formation of a thio-aldehyde and subsequent fragments.

The observation of the correct molecular ion peak and a fragmentation pattern consistent with the proposed structure provides powerful evidence for its identity.

Part 4: Chiral Chromatography - The Final Validation of Enantiopurity

While the aforementioned spectroscopic techniques confirm the chemical structure, they do not differentiate between the (R) and (S) enantiomers. For chiral sulfoxides, validation of enantiomeric purity is critical. High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using chiral stationary phases (CSPs) are the methods of choice.[6][7]

Polysaccharide-based CSPs (e.g., Chiralpak AD) and macrocyclic glycopeptide CSPs (e.g., Teicoplanin) have proven highly effective for resolving sulfoxide enantiomers.[7][8] The ability to separate the racemic mixture into two distinct peaks provides the ultimate confirmation of the compound's chirality and allows for the quantification of enantiomeric excess (ee).

Experimental Protocols

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the purified 1-(benzylsulfinyl)-4-methylbenzene derivative.

• Dissolution: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquisition: Acquire ¹H and ¹³C{¹H} spectra on a 400 MHz (or higher) spectrometer at room temperature.

• ¹H NMR Parameters: Use a 30° pulse width, a relaxation delay of 2 seconds, and acquire 16-32 scans.

• ¹³C NMR Parameters: Use a 45° pulse width, a relaxation delay of 2 seconds, and acquire 512-2048 scans.

• Processing: Process the data using appropriate Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual CHCl₃ signal at 7.26 ppm and the ¹³C spectrum to the CDCl₃ signal at 77.16 ppm.

Protocol 2: FT-IR Sample Preparation and Acquisition

• Sample Preparation (KBr Pellet): Mix ~1 mg of the solid sample with ~100 mg of dry, spectroscopic grade potassium bromide (KBr). Grind the mixture thoroughly in an agate mortar until a fine, homogeneous powder is obtained.

• Pellet Formation: Press the powder into a transparent pellet using a hydraulic press.

• Acquisition: Place the pellet in the sample holder of an FT-IR spectrometer.

• Data Collection: Collect the spectrum from 4000 to 400 cm⁻¹, co-adding 16-32 scans at a resolution of 4 cm⁻¹ against a background spectrum of air.

• Analysis: Identify the characteristic S=O stretching frequency between 1030-1070 cm⁻¹.

Protocol 3: Mass Spectrometry (Direct Infusion ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution into the electrospray ionization (ESI) source of the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• Acquisition Parameters: Set the instrument to positive ion mode. Optimize source parameters (e.g., capillary voltage, cone voltage, source temperature) to maximize the signal for the protonated molecule [M+H]⁺ or sodium adduct [M+Na]⁺.

• Data Collection: Acquire the mass spectrum over a relevant m/z range (e.g., 50-500 Da).

• Analysis: Confirm the presence of the ion corresponding to the expected molecular weight (e.g., m/z 217.07 for [C₁₃H₁₂OS + H]⁺).

References

• Z.S. Breitbach, C.J. Regalado, D.W. Armstrong, Separation of chiral sulfoxides by liquid chromatography using macrocyclic glycopeptide chiral stationary phases. Chirality, 14(5), 413-424 (2002). Available at: [Link]

• Toribio, L., Bernal, J. L., Nozal, M. J., & Jiménez, J. J. (2003). Enantiomeric separation of chiral sulfoxides by supercritical fluid chromatography.

• Meriško, M., Trajkovič, V., & Jevnikar, A. (2006). Chiral sulfoxide used for enantioseparation. In Chirality in Drug Research (pp. 1-20). ResearchGate. Available at: [Link]

• Cyrus, G. (2023). Utilizing the Stereochemical Complexity of Chiral Sulfur Compound. Chromatography and Separation Techniques. Longdom Publishing SL. Available at: [Link]

• Young, A. (2008). Chiral Sulfoxides: Synthesis and Utility. University of California, Berkeley. Available at: [Link]

• Pickering, I. J., et al. (2020). X-ray absorption spectroscopy of organic sulfoxides. RSC Advances, 10(49), 29401-29409. Available at: [Link]

• Pickering, I. J., et al. (2020). X-ray absorption spectroscopy of organic sulfoxides. Semantic Scholar. Available at: [Link]

• Cotton, F. A., Francis, R., & Horrocks, W. D. (1960). Sulfoxides as Ligands. II. The Infrared Spectra of Some Dimethyl Sulfoxide Complexes. The Journal of Physical Chemistry, 64(10), 1534-1536. Available at: [Link]

• Rousseau, R., et al. (2014). Sulfoxide stretching mode as a structural reporter via dual-frequency two-dimensional infrared spectroscopy. The Journal of Physical Chemistry B, 118(43), 12432-12442. Available at: [Link]

• Pickering, I. J., et al. (2020). X-ray absorption spectroscopy of organic sulfoxides. ResearchGate. Available at: [Link]

• Cotton, F. A., Francis, R., & Horrocks Jr, W. D. (1960). SULFOXIDES AS LIGANDS. II. THE INFRARED SPECTRA OF SOME DIMETHYL SULFOXIDE COMPLEXES. The Journal of Physical Chemistry, 64(10), 1534-1536. Available at: [Link]

• Pickering, I. J., et al. (2020). X-ray absorption spectroscopy of organic sulfoxides. DOE PAGES. Available at: [Link]

• Kirschner, S., et al. (2007). Rapid Methods for High-Throughput Detection of Sulfoxides. Applied and Environmental Microbiology, 73(13), 4349-4354. Available at: [Link]

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A Comparative Guide to the Reactivity of 1-(Benzylsulfinyl)-4-methylbenzene in Pummerer Rearrangements

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pummerer Rearrangement - A Versatile Tool in Organic Synthesis

The Pummerer rearrangement is a powerful transformation in organic chemistry that converts an alkyl sulfoxide to an α-acyloxy thioether in the presence of an activating agent, typically a carboxylic anhydride.[1] This reaction has been a mainstay in the synthesis of complex molecules, offering a reliable method for the introduction of functionality at the α-position to a sulfur atom. The core of this rearrangement lies in the generation of a highly reactive thionium ion intermediate, which can be trapped by a variety of nucleophiles.[1][2]

The general transformation is depicted below:

RS(O)CHR'₂ + Ac₂O → RSC(OAc)R'₂ + AcOH [1]

The versatility of the Pummerer rearrangement is underscored by its numerous variations, including additive, domino, and asymmetric versions.[1] The choice of activating agent, such as acetic anhydride (Ac₂O) or the more reactive trifluoroacetic anhydride (TFAA), can significantly influence the reaction conditions and outcomes.[1][3]

This guide will delve into the specific reactivity of 1-(benzylsulfinyl)-4-methylbenzene, a representative aryl benzyl sulfoxide, and compare its behavior in the Pummerer rearrangement with other classes of sulfoxides. Understanding these differences is crucial for predicting reaction outcomes and optimizing synthetic strategies.

Mechanistic Considerations: The Journey from Sulfoxide to α-Acyloxy Thioether

The accepted mechanism of the Pummerer rearrangement proceeds through several key steps. The initial step involves the acylation of the sulfoxide oxygen by the anhydride, forming an acyloxysulfonium salt. This is followed by the crucial deprotonation at the α-carbon to generate an ylide. Subsequent elimination of a carboxylate anion leads to the formation of the key electrophilic thionium ion intermediate. Finally, nucleophilic attack by the carboxylate on the thionium ion furnishes the α-acyloxy thioether product.[1]

Figure 1: Generalized mechanism of the Pummerer rearrangement.

A critical aspect influencing the reactivity of benzyl-substituted sulfoxides like 1-(benzylsulfinyl)-4-methylbenzene is the nature of the intermediate ion pair. For benzyl p-tolyl sulfoxides, the reaction proceeds through a less intimate α-(p-tolylthio)carbenium acetate ion pair. This leads to complete loss of optical activity in the final product when starting from an optically active sulfoxide, indicating that the recombination of the ion pair is slower than racemization.

Comparative Reactivity Analysis

The reactivity of a sulfoxide in the Pummerer rearrangement is highly dependent on its structure. Here, we compare the performance of 1-(benzylsulfinyl)-4-methylbenzene with other common sulfoxides.

Sulfoxide Substrate	Activating Agent	Product Yield (%)	Reference
1-(Benzylsulfinyl)-4-methylbenzene	Acetic Anhydride	10	[4]
3,5-Dichlorobenzyl p-tolyl sulfoxide	Acetic Anhydride	9	[4]
Methyl phenyl sulfoxide	Acetic Anhydride (with Al-MCM-41 catalyst)	91
Dimethyl sulfoxide (DMSO)	TMSCl, 2-mercaptoimidazole	70	[5]
Methyl phenyl sulfoxide	TMSCl, 2-mercaptoimidazole	64	[5]

Key Observations:

• Relatively Low Reactivity with Acetic Anhydride: 1-(Benzylsulfinyl)-4-methylbenzene exhibits modest reactivity with acetic anhydride under thermal conditions, affording a low yield of the Pummerer product.[4] This is in contrast to other sulfoxides, such as methyl phenyl sulfoxide, which can provide high yields under catalytic conditions.

• Influence of Activating Agent: For benzyl methyl sulfoxides, trifluoroacetic anhydride (TFAA) is a much more reactive reagent than acetic anhydride, allowing the reaction to proceed at significantly lower temperatures.[3] This suggests that for substrates like 1-(benzylsulfinyl)-4-methylbenzene, employing a more powerful activating agent is crucial for achieving higher yields and milder reaction conditions.

• Alternative Pummerer Protocols: Modified Pummerer conditions, such as the use of trimethylsilyl chloride (TMSCl) as an activator and a thiol as a nucleophile, can lead to high yields for substrates like dimethyl sulfoxide (DMSO) and methyl phenyl sulfoxide.[5] These alternative methods may offer a more efficient route for the transformation of less reactive sulfoxides.

Experimental Protocols

The following protocols provide a starting point for conducting the Pummerer rearrangement on 1-(benzylsulfinyl)-4-methylbenzene and a comparative substrate.

Protocol 1: Pummerer Rearrangement of 1-(Benzylsulfinyl)-4-methylbenzene with Acetic Anhydride

This protocol is adapted from the procedure described for benzyl p-tolyl sulfoxide.[4]

Figure 2: Workflow for the Pummerer rearrangement with acetic anhydride.

Materials:

• 1-(Benzylsulfinyl)-4-methylbenzene

• Acetic anhydride (large excess, e.g., 60 equivalents)

• Dicyclohexylcarbodiimide (DCC, 5 equivalents) as an acid scavenger (optional, but can improve yields)

• Anhydrous solvent (e.g., none, as acetic anhydride can serve as the solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-(benzylsulfinyl)-4-methylbenzene and acetic anhydride.

• If using, add dicyclohexylcarbodiimide to the mixture.

• Heat the reaction mixture to 120-130 °C and maintain this temperature for 4-6 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the excess acetic anhydride by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired α-acetoxy thioether.

Protocol 2: Pummerer Rearrangement with Trifluoroacetic Anhydride (TFAA) - A More Reactive Alternative

Given the higher reactivity of TFAA, this protocol offers a milder alternative.[3]

Figure 3: Workflow for the Pummerer rearrangement with TFAA.

Materials:

• 1-(Benzylsulfinyl)-4-methylbenzene

• Trifluoroacetic anhydride (TFAA, 1.1-1.5 equivalents)

• Anhydrous dichloromethane (CH₂Cl₂)

• A weak base (e.g., pyridine or 2,6-lutidine, optional, to scavenge the generated trifluoroacetic acid)

Procedure:

• Dissolve 1-(benzylsulfinyl)-4-methylbenzene in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic anhydride to the stirred solution. If using a base, it can be added prior to or concurrently with the TFAA.

• Allow the reaction mixture to warm to room temperature and stir for the required time (typically shorter than with acetic anhydride, monitor by TLC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion and Future Outlook

1-(Benzylsulfinyl)-4-methylbenzene demonstrates a characteristic reactivity profile in the Pummerer rearrangement, being somewhat unreactive with traditional acetic anhydride but amenable to transformation with more potent activating agents like trifluoroacetic anhydride. The mechanistic pathway involving a solvent-separated ion pair has important stereochemical implications, leading to racemic products from chiral starting materials.

For researchers and drug development professionals, the choice of reaction conditions is paramount. For substrates of this class, the use of highly reactive anhydrides or alternative Pummerer protocols should be considered to achieve efficient and high-yielding transformations. Future research may focus on the development of catalytic and asymmetric variants of the Pummerer rearrangement that are effective for less reactive sulfoxides, further expanding the synthetic utility of this venerable reaction.

References

• Bur, S. K.; Padwa, A. The Pummerer Reaction: Methodology and Strategy for the Synthesis of Heterocyclic Compounds. Chemical Reviews. 2004 , 104 (5), 2401–2432. [Link]

• Oae, S.; Itoh, O.; Numata, T.; Yoshimura, T. Predominant Intramolecular Pummerer Reactions of Substituted Benzyl p-Tolyl Sulfoxides with Acetic Anhydride. Bulletin of the Chemical Society of Japan. 1983 , 56 (1), 270-275. [Link]

• Pummerer rearrangement. In Wikipedia; 2023. [Link]

• Pummerer Reaction of Sulfoxides in Acetic Anhydride Catalyzed by Al-MCM-41. Chemistry Letters. 2011 , 40 (7), 744-746. [Link]

• Pummerer rearrangement. In chemeurope.com. [Link]

• Pummerer Rearrangement. In SynArchive. [Link]

• Wolfe, S.; Kazmaier, P. M. Stereochemical aspects of the Pummerer reaction. Regioselectivity as a criterion for the differentiation of ylide and E2 pathway. Canadian Journal of Chemistry. 1979 , 57 (18), 2388-2395. [Link]

• Pummerer Rearrangement: An Overview. YouTube. [Link]

• Repurposing the Pummerer Rearrangement: Determination of Methionine Sulfoxides in Peptides. ACS Chemical Biology. 2016 , 11 (8), 2135–2143. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(Benzylsulfinyl)-4-methylbenzene: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are at the heart of innovation. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship, particularly in the handling and disposal of laboratory chemicals. This guide provides a comprehensive, step-by-step operational plan for the proper disposal of 1-(Benzylsulfinyl)-4-methylbenzene (CAS Number: 10381-70-1), a compound also known as benzyl p-tolyl sulfoxide. By understanding the inherent hazards and following these field-proven procedures, laboratories can maintain a safe working environment and adhere to regulatory compliance.

Understanding the Hazard Profile of 1-(Benzylsulfinyl)-4-methylbenzene

Before any handling or disposal procedures are initiated, a thorough understanding of the chemical's hazard profile is paramount. 1-(Benzylsulfinyl)-4-methylbenzene is classified under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals with the following primary hazards:

• Acute Toxicity 4 (Oral, Dermal, Inhalation): This classification corresponds to the GHS hazard codes H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled).[1]

The causality behind these classifications lies in the molecule's potential to cause adverse health effects upon short-term exposure through ingestion, skin contact, or inhalation. Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) and in a well-ventilated area to mitigate these risks.

Core Directive: Segregation and Collection of Waste

The foundational principle for the disposal of 1-(Benzylsulfinyl)-4-methylbenzene is to treat it as a hazardous chemical waste. Under no circumstances should this compound or its solutions be disposed of down the sanitary sewer.

Step 1: Designate a Hazardous Waste Container

• Select a container that is chemically compatible with sulfoxides. High-density polyethylene (HDPE) or glass containers are generally suitable.

• The container must be in good condition, with a secure, leak-proof lid.

• Ensure the container is clearly and accurately labeled as "Hazardous Waste."

Step 2: Accurate and Detailed Labeling

The hazardous waste label must contain the following information:

• The full chemical name: "1-(Benzylsulfinyl)-4-methylbenzene"

• The CAS Number: "10381-70-1"

• The hazard pictograms corresponding to "Acute Toxicity" (e.g., an exclamation mark).[1]

• An accumulation start date (the date the first waste is added to the container).

• A list of all components in the container, including solvents and their approximate percentages.

This detailed labeling is not merely a regulatory formality; it is a critical safety measure that informs all personnel, including waste disposal contractors, of the container's contents and associated hazards.

Step 3: Segregated Waste Storage

• Store the designated hazardous waste container in a well-ventilated, cool, and dry area, away from general laboratory traffic.

• • Strong oxidizing agents

  • Strong acids

  • Strong bases

• The storage area should have secondary containment to control any potential leaks or spills.

Decontamination and Spill Management

In the event of a spill or when decontaminating labware, the following procedures should be implemented to ensure safety and prevent environmental contamination.

Spill Response:

• Evacuate and Ventilate: Immediately alert others in the area and ensure adequate ventilation. If the spill is large or in a poorly ventilated space, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

• Don Appropriate PPE: At a minimum, this includes a lab coat, safety goggles, and chemical-resistant gloves.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill absorbent, to contain the spill. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container, appropriately labeled as described in Section 2.

• Decontaminate the Area: Once the bulk of the spill is removed, decontaminate the surface with a suitable solvent (e.g., isopropanol or ethanol) followed by soap and water. All materials used for decontamination, including wipes and gloves, must also be disposed of as hazardous waste.

Labware Decontamination:

• Labware that has come into contact with 1-(Benzylsulfinyl)-4-methylbenzene should be rinsed with a suitable solvent.

• The initial solvent rinseate is considered hazardous waste and must be collected in the designated hazardous waste container.

• Subsequent rinses with soap and water can typically be disposed of down the drain, but it is imperative to consult your institution's specific guidelines on this matter.

Final Disposal Logistics

The ultimate disposal of 1-(Benzylsulfinyl)-4-methylbenzene waste must be conducted through a licensed and reputable hazardous waste disposal contractor.

Operational Plan for Disposal:

• Container Seal and Final Check: Once the hazardous waste container is full or ready for disposal, ensure the lid is securely fastened. Double-check that the label is complete and accurate.

• Arrange for Pickup: Contact your institution's EHS department or the designated hazardous waste management office to schedule a pickup. Provide them with a clear inventory of the waste container's contents.

• Documentation: Maintain a record of all hazardous waste generated and disposed of, in accordance with your institution's policies and local regulations. This documentation is crucial for regulatory compliance and for tracking the laboratory's waste stream.

Scientific Integrity and Causality: Why These Procedures Matter

The procedures outlined in this guide are based on established principles of chemical safety and waste management. The segregation of sulfoxide waste is critical due to its potential for reactivity and the generation of hazardous byproducts.

Thermal Stability and Decomposition:

Research on benzyl p-tolyl sulfoxide has shown that it is more thermally labile than many other sulfoxides. The racemization of this compound occurs through the homolysis of the benzylic carbon-sulfur bond, indicating a relative weakness of this bond.[2] Upon thermal decomposition, sulfoxides, in general, can produce hazardous gases such as carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides (SOx) .[3] Disposing of this chemical in a controlled manner through a licensed contractor ensures that it is not subjected to uncontrolled heating or mixing with incompatible substances that could trigger hazardous decomposition.

Environmental Persistence:

Aryl sulfoxides can be environmental contaminants.[4] While specific data on the environmental fate of 1-(Benzylsulfinyl)-4-methylbenzene is limited, related compounds like diphenyl sulfide are known to biodegrade slowly, with the potential for the formation of more persistent metabolites like diphenyl sulfone.[5] Prohibiting drain disposal is a critical step in preventing the release of this compound and its potential degradation products into aquatic ecosystems.

Summary of Key Disposal Information

Parameter	Guideline	Rationale
GHS Hazard Classification	Acute Toxicity 4 (Oral, Dermal, Inhalation)[1]	Harmful if swallowed, in contact with skin, or if inhaled. Requires careful handling with appropriate PPE.
Primary Disposal Method	Collection as hazardous waste by a licensed contractor.	Prevents environmental contamination and ensures safe, compliant disposal.
Prohibited Disposal Method	Drain or sewer disposal.	Potential for environmental persistence and harm to aquatic life.[4][5]
Waste Container	Chemically compatible (e.g., HDPE, glass), securely sealed, and clearly labeled.	Ensures safe containment and communicates hazards to all personnel.
Storage	Segregated from incompatible materials (strong oxidizers, acids, bases) in a cool, dry, well-ventilated area with secondary containment.	Prevents potentially hazardous reactions.
Spill Cleanup	Use inert absorbent material; all cleanup materials must be disposed of as hazardous waste.	Mitigates exposure and prevents the spread of contamination.
Hazardous Decomposition Products	Carbon monoxide, carbon dioxide, sulfur oxides.[3]	Highlights the importance of avoiding uncontrolled heating or incineration.

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of 1-(Benzylsulfinyl)-4-methylbenzene.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of 1-(Benzylsulfinyl)-4-methylbenzene, thereby protecting themselves, their colleagues, and the environment.

References

• Benchchem. (n.d.). Environmental Persistence and Degradation of Aryl Sulfoxides: An In-depth Technical Guide.

• Wikipedia. (2023). Sulfoxide. Retrieved from [Link]

• NextSDS. (n.d.). 1-(BENZYLSULFINYL)-4-METHYLBENZENE — Chemical Substance Information.
• Benchchem. (n.d.). Environmental fate and degradation of diphenyl sulfide.

• ACS Publications. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition. Organic Process Research & Development. Retrieved from [Link]

• ACS Publications. (1968). Mechanism of Thermal Racemization of Benzyl p-Tolyl Sulfoxide. Journal of the American Chemical Society. Retrieved from [Link]

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